Cas no 897734-23-5 (methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 897734-23-5
• MF: C₁₈H₁₅BrN₂O₅S₂
• MW: 483.35610127449
• CID: 6296724
• PubChem ID: 4624793
• Update Time: 2025-06-30

methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• AKOS024607096
• methyl 2-[2-(4-bromobenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate
• methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• 897734-23-5
• F1366-1070
• (Z)-methyl 2-(2-((4-bromobenzoyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate

• Inchi： 1S/C18H15BrN2O5S2/c1-26-16(22)10-21-14-8-7-13(28(2,24)25)9-15(14)27-18(21)20-17(23)11-3-5-12(19)6-4-11/h3-9H,10H2,1-2H3/b20-18-
• InChI Key： NMHDYGVEPTVORV-ZZEZOPTASA-N
• SMILES： BrC1C=CC(=CC=1)C(/N=C1/N(CC(=O)OC)C2C=CC(=CC=2S/1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 481.96058g/mol
• Monoisotopic Mass: 481.96058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Additional information on methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Compound CAS No 897734-23-5: Methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

The compound with CAS No 897734-23-5, named methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole core, a methanesulfonyl group, and a bromobenzoyl moiety. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced material science.

The benzothiazole ring system is a key structural element in this compound, contributing to its stability and reactivity. The benzothiazole moiety is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and additions. The methanesulfonyl group attached to the benzothiazole ring enhances the electrophilic character of the molecule, making it more reactive towards nucleophilic attacks. This feature is particularly useful in the synthesis of bioactive compounds and intermediates in organic synthesis.

The 4-bromobenzoyl group introduces additional functionality to the molecule. Bromine atoms are often used as leaving groups in substitution reactions, and their presence can facilitate the formation of new bonds during chemical transformations. The imino group (imino) within the molecule adds another layer of complexity, enabling the compound to engage in hydrogen bonding and other non-covalent interactions that are crucial for its biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure allows for extensive modification, enabling researchers to explore its pharmacokinetic properties and bioavailability. For instance, modifications to the methanesulfonyl group have shown promise in improving the solubility and permeability of the compound, which are critical factors in drug delivery systems.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The benzothiazole core has been found to exhibit interesting optical properties, making it a candidate for use in advanced materials such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored the influence of substituents on the electronic properties of the benzothiazole ring, leading to new insights into its potential applications in optoelectronics.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern organic chemistry techniques. The construction of the benzothiazole ring typically involves cyclization reactions under specific conditions, followed by functionalization with the methanesulfonyl and bromobenzoyl groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

One of the most recent advancements in the study of this compound involves its use as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. Researchers have reported that derivatives of this compound exhibit significant activity against various cancer cell lines, suggesting its potential as a lead compound for developing novel therapeutic agents.

In conclusion, the compound with CAS No 897734-23-5, methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development.